- Chemoselective Oxyfunctionalization of Functionalized Benzylic Compounds with a Manganese Catalyst, Angewandte Chemie, 2022, 61(30),
Cas no 92822-02-1 (4-(4-Fluorobenzyl)piperidine)
4-(4-Fluorobenzyl)piperidine structure
Product Name:4-(4-Fluorobenzyl)piperidine
CAS No:92822-02-1
MF:C12H16FN
MW:193.260546684265
MDL:MFCD03840140
CID:61581
PubChem ID:3699841
Update Time:2024-10-26
4-(4-Fluorobenzyl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(4'-Fluorobenzyl)piperidine
- 4-(4-Fluorobenzyl)piperidine
- 4-[(4-fluorophenyl)methyl]piperidine
- C12H16FN
- 4-(4-fluorobenzyl)piperidine(SALTDATA: HCl)
- 4-fluorobenzylpiperidine
- fragment 4
- 4-(p-Fluorobenzyl)piperidine
- 4-[(4-Fluorophenyl)methyl]piperidine (ACI)
- JLAKCHGEEBPDQI-UHFFFAOYSA-N
- SCHEMBL895063
- MFCD03839825
- 4-(4-fluorobenzyl)-piperidine
- AC-6749
- Z969111158
- ALBB-014951
- HMS3604B15
- Q-103077
- piperidine 4
- BDBM15788
- AKOS005174548
- 4-(4-fluoro-benzyl)-piperidine
- PIPERIDINE, 4-[(4-FLUOROPHENYL)METHYL]-
- DB07110
- EN300-62671
- DTXSID30395219
- NS00069020
- SS-4428
- 4-(4-flourophenylmethyl)piperidine
- 4-(4'-fluorobenzyl) piperidine
- 4-(4-fluorophenyl)methyl-piperidine
- 4- (4-fluorophenyl)methyl-piperidine
- CHEMBL144527
- CS-W021997
- 4-(4-Fluorobenzyl)piperidine, AldrichCPR
- F8889-8150
- Q27096023
- PD006096
- 92822-02-1
- AB16243
-
- MDL： MFCD03840140
- Inchi： 1S/C12H16FN/c13-12-3-1-10(2-4-12)9-11-5-7-14-8-6-11/h1-4,11,14H,5-9H2
- InChI Key： JLAKCHGEEBPDQI-UHFFFAOYSA-N
- SMILES： FC1C=CC(CC2CCNCC2)=CC=1
Computed Properties
- Exact Mass: 193.12700
- Monoisotopic Mass: 193.127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12A^2
- XLogP3: 2.6
Experimental Properties
- Color/Form: Liquid
- Density: 1.044
- Boiling Point: 285℃ at 760 mmHg
- Flash Point: 126.2°C
- Refractive Index: 1.512
- PSA: 12.03000
- LogP: 2.69660
4-(4-Fluorobenzyl)piperidine Security Information
- Signal Word：Warning
- Hazard Statement： H302;H315;H319;H335
- Warning Statement： P261;P305+P351+P338
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：2-8 °C
4-(4-Fluorobenzyl)piperidine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(4-Fluorobenzyl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM181050-10g |
4-[(4-Fluorophenyl)methyl]piperidine |
92822-02-1 | 95% | 10g |
$323 | 2021-08-05 | |
| Chemenu | CM181050-25g |
4-[(4-Fluorophenyl)methyl]piperidine |
92822-02-1 | 95% | 25g |
$674 | 2021-08-05 | |
| Fluorochem | 040470-250mg |
4-(4'-Fluorobenzyl)piperidine |
92822-02-1 | 98% | 250mg |
￡29.00 | 2022-03-01 | |
| Fluorochem | 040470-1g |
4-(4'-Fluorobenzyl)piperidine |
92822-02-1 | 98% | 1g |
￡74.00 | 2022-03-01 | |
| Fluorochem | 040470-5g |
4-(4'-Fluorobenzyl)piperidine |
92822-02-1 | 98% | 5g |
￡298.00 | 2022-03-01 | |
| Fluorochem | 040470-10g |
4-(4'-Fluorobenzyl)piperidine |
92822-02-1 | 98% | 10g |
￡570.00 | 2022-03-01 | |
| AstaTech | 46549-1/G |
4-(4'-FLUOROBENZYL)PIPERIDINE |
92822-02-1 | 98% | 1g |
$134 | 2023-09-17 | |
| AstaTech | 46549-5/G |
4-(4'-FLUOROBENZYL)PIPERIDINE |
92822-02-1 | 98% | 5g |
$498 | 2023-09-17 | |
| AstaTech | 46549-10/G |
4-(4'-FLUOROBENZYL)PIPERIDINE |
92822-02-1 | 98% | 10/G |
$498 | 2022-06-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WR579-1g |
4-(4-Fluorobenzyl)piperidine |
92822-02-1 | 97% | 1g |
1059.0CNY | 2021-07-10 |
4-(4-Fluorobenzyl)piperidine Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
Reference
- Targeting Tyrosinase: Development and Structural Insights of Novel Inhibitors Bearing Arylpiperidine and Arylpiperazine Fragments, Journal of Medicinal Chemistry, 2018, 61(9), 3908-3917
Production Method 3
Reaction Conditions
Reference
- Preparation of heterocyclic derivatives as anti-inflammatory agents, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
Reference
- Preparation of aminoalkanoylaminobenzoxazoles as excitatory amino-acid antagonists, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
Reference
- Preparation of piperidinylcarbonyl- and piperazinylcarbonylindolylglyoxylates and -amides as inhibitors of p38-α kinase, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
Reference
- Preparation of N-aryl-N-(heterocyclylalkyl)piperidinecarboxamides as CCR5 antagonists, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
Reference
- Derivatives of 1-phenyl-2-piperidinopropanol and medicines containing it, France, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane , 1,4-Dioxane
Reference
- The synthesis of substituted bipiperidine amide compounds as CCR3 antagonists, Bioorganic & Medicinal Chemistry Letters, 2005, 15(5), 1375-1378
Production Method 9
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ; rt
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether ; rt
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether ; rt
Reference
- Piperidine-based heterocyclic oxalyl amides as potent p38α MAP kinase inhibitors, Bioorganic & Medicinal Chemistry Letters, 2010, 20(3), 1059-1062
Production Method 10
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water ; 1 h, 25 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 9
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 9
Reference
- Pyridazine-piperidine amide compounds as SDC inhibitors and their preparation, pharmaceutical compositions and use in the treatment of brain cancer, World Intellectual Property Organization, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ; 1 h, 25 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 9, 25 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 9, 25 °C
Reference
- Preparation of N-heteroaryl heterocyclic carboxamides as stearoyl-CoA desaturase inhibitors for treatment of neurological disorders and primary brain cancer, World Intellectual Property Organization, , ,
Production Method 12
Reaction Conditions
1.1 Reagents: Acetic acid
Reference
- Synthesis, calcium-channel-blocking activity, and antihypertensive activity of 4-(diarylmethyl)-1-[3-(aryloxy)propyl]piperidines and structurally related compounds, Journal of Medicinal Chemistry, 1991, 34(10), 3011-22
Production Method 13
Reaction Conditions
Reference
- Ketanserin analogs: structure-affinity relationships for 5-HT2 and 5-HT1C serotonin receptor binding, Journal of Medicinal Chemistry, 1992, 35(26), 4903-10
Production Method 14
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid , Triethylsilane ; 3 d, rt
Reference
- Preparation of indole-3-carbonyl piperidides and analogs as proinflammatory cytokine inhibitors, World Intellectual Property Organization, , ,
Production Method 15
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
Reference
- Preparation of N-aryl-N-(heterocyclylalkyl)piperidinecarboxamides as CCR5 antagonists, Canada, , ,
Production Method 16
Reaction Conditions
1.1 Reagents: Triethyl phosphite ; 15 h, rt → 150 °C
1.2 Reagents: Sodium hydride Solvents: 1,3-Dimethyl-2-imidazolidinone ; 150 °C; 20 min, 150 °C; 150 °C → 0 °C
1.3 Solvents: Water
1.4 Reagents: Hydrogen Catalysts: Palladium hydroxide Solvents: Ethanol ; 15 h, 50 psi, rt
1.2 Reagents: Sodium hydride Solvents: 1,3-Dimethyl-2-imidazolidinone ; 150 °C; 20 min, 150 °C; 150 °C → 0 °C
1.3 Solvents: Water
1.4 Reagents: Hydrogen Catalysts: Palladium hydroxide Solvents: Ethanol ; 15 h, 50 psi, rt
Reference
- Preparation of 2-[(4-benzyl)-1-piperidinyl)methyl]benzimidazole-5-ols as NMDA NR2B receptor antagonists for the treatment of neuropathic pain., World Intellectual Property Organization, , ,
Production Method 17
Reaction Conditions
1.1 Reagents: Triethylsilane , Trifluoromethanesulfonic acid Solvents: Dichloromethane ; 0 - 5 °C; 5 min, 0 - 5 °C; 2 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
- Preparation of 3-phenyl-N-[2-(4-benzyl-1-piperidinyl)ethyl]acrylamides as CCR-3 receptor antagonists for use in the treatment of inflammation and allergic conditions, World Intellectual Property Organization, , ,
Production Method 18
Reaction Conditions
Reference
- N-[3-(4-benzylpiperidin-1-yl)propyl]urea compounds, process for producing the same and use thereof for anti-AIDS drugs, World Intellectual Property Organization, , ,
Production Method 19
Reaction Conditions
Reference
- Preparation of imidazolylbenzene compounds and use thereof as medicines, World Intellectual Property Organization, , ,
4-(4-Fluorobenzyl)piperidine Raw materials
- P-fluorobenzyl chloride
- 1-Piperidinecarboxylic acid, 4-[(4-fluorophenyl)methylene]-,1,1-dimethylethyl ester
- 4-(4-fluorophenyl)methylpiperidine hydrochloride
- 4-(4-fluorobenzoyl)piperidine
- (4-Fluorophenyl)(piperidin-4-yl)methanol
- 1-Piperidinecarboxylic acid, 4-[(4-fluorophenyl)methyl]-,1,1-dimethylethyl ester
- 1-Benzyl-4-piperidone
4-(4-Fluorobenzyl)piperidine Preparation Products
4-(4-Fluorobenzyl)piperidine Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
92822-02-1 (4-(4-Fluorobenzyl)piperidine) Related Products
- 382637-47-0(3-(4-Fluorobenzyl)piperidine)
- 202126-85-0(4-[(3-fluorophenyl)methyl]piperidine)
- 92822-03-2(4-(4-fluorophenyl)methylpiperidine hydrochloride)
- 37656-48-7(4-(4-Fluorophenyl)piperidine)
- 154747-18-9(Piperidine, 4-[2-(4-fluorophenyl)ethyl]-1-hexyl-)
- 148492-14-2(4-(3-Chlorophenethyl)piperidine)
- 275815-80-0((3S)-3-[(4-fluorophenyl)methyl]piperidine)
- 193357-52-7(4-(4-Fluorobenzyl)piperidine Hydrobromide)
- 148492-11-9(4-2-(4-fluorophenyl)ethylpiperidine)
- 148135-87-9(4-[2-(4-fluorophenyl)ethyl]piperidine hydrochloride)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk